N-(5-Oxaspiro[3.5]nonan-8-yl)-3-(prop-2-enoylamino)propanamide

• IUPAC Name: N-(5-oxaspiro[3.5]nonan-8-yl)-3-(prop-2-enoylamino)propanamide
• InChI: InChI=1S/C14H22N2O3/c1-2-12(17)15-8-4-13(18)16-11-5-9-19-14(10-11)6-3-7-14/h2,11H,1,3-10H2,(H,15,17)(H,16,18)
• InChI Key: VHXQONOUUVEDCI-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCCC(=O)NC1CCOC2(C1)CCC2
• Molecular Formula: C14H22N2O3
• Molecular Weight: 266.34 g/mol

Description

Synthesis Analysis

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Molecular Structure Analysis

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Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

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Mechanism of Action

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Safety and Hazards

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